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Compound of Interest

Compound Name: Acetonitrile

Cat. No.: B125043

Technical Support Center: HPLC Pump Check
Valve Troubleshooting

This guide provides troubleshooting assistance for researchers, scientists, and drug
development professionals experiencing issues with sticky check valves in their HPLC pumps,
with a particular focus on problems arising from the use of acetonitrile.

Frequently Asked Questions (FAQSs)

Q1: What are the common symptoms of a sticky HPLC pump check valve?

A sticky or failing check valve, particularly the inlet check valve, can lead to a variety of
symptoms that affect the performance of your HPLC system. These include:

» Fluctuating backpressure: Unstable pressure readings are a primary indicator of a check
valve issue.

« Inconsistent flow rate: The pump may fail to deliver a consistent volume of mobile phase,
leading to variable retention times.

e No pressure buildup: The pump may run, but no pressure is generated in the system.[1]

o Pump failing to prime: Difficulty in priming the pump can be caused by a check valve that is
not seating correctly.
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o Erratic baseline: An unstable baseline on the chromatogram can be a consequence of
inconsistent mobile phase delivery.[2]

e Ghost peaks: The appearance of unexpected peaks in the chromatogram can sometimes be
traced back to check valve problems.[2]

Q2: Why does acetonitrile seem to cause check valves to stick?

The use of acetonitrile as a mobile phase component is frequently associated with sticky
check valves.[3][4] This is often attributed to the formation of a polymer residue or a very
smooth film on the surfaces of the ruby ball and sapphire seat within the check valve.[3][5] This
ultrasmooth surface can cause the ball to "stick” to the seat due to surface tension, rather than
a chemical bond.[3][5] While some have speculated about acetonitrile polymerization, this is
considered rare under typical HPLC conditions.[6][7] The issue appears to be more prevalent
with ruby/sapphire check valves.[7][8]

Q3: Can the quality of acetonitrile affect check valve performance?

Yes, the quality and handling of acetonitrile can play a role. While the problem has been
reported across various brands of acetonitrile, impurities or contaminants in lower-grade
solvents can exacerbate the issue.[3][6] It is also crucial to prevent contamination of the mobile
phase with dust or other particulates, which can independently cause check valves to fail.[9]

Q4: Are there alternatives to ruby/sapphire check valves that are less prone to sticking with
acetonitrile?

Yes, ceramic check valves are often recommended as an alternative for applications involving
high concentrations of acetonitrile.[7][8][10] These are reported to be less susceptible to the
sticking phenomenon observed with ruby and sapphire components.[1]

Q5: How can | differentiate between a sticky check valve and other HPLC pump issues?

A simple diagnostic test can help determine if the inlet check valve is the culprit. Introduce a
small air bubble into the inlet tubing while the pump is running. If the bubble does not move or
moves erratically towards the pump, it is a strong indication of an inlet check valve problem.[9]
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Guide 1: Initial Troubleshooting Steps for a Suspected
Sticky Check Valve

If you suspect a sticky check valve, follow these initial steps to try and resolve the issue without
removing the valve from the pump.

Experimental Protocol:

Flush the pump with an alternative solvent: Switch the mobile phase to 100% isopropanol
(IPA) or methanol.

o Set a moderate flow rate: Set the pump to a flow rate of 1-5 mL/min.

e Flush for an extended period: Allow the pump to flush for at least 30-60 minutes. This can
often dissolve or dislodge the residue causing the sticking.

o Gradually reintroduce the original mobile phase: If the issue is resolved, gradually
reintroduce your acetonitrile-containing mobile phase.

» Consider a "shock" treatment: For stubborn cases, rapidly switching between a polar solvent
(like water) and a less polar organic solvent (like isopropanol) can sometimes help dislodge
particles.

Guide 2: Cleaning a Removed Check Valve using
Sonication

If flushing the pump does not resolve the issue, the check valve may need to be removed and
sonicated. Caution: Always consult your HPLC manufacturer's manual for instructions on how
to safely remove and reinstall check valves.

Experimental Protocol:

o Safely remove the check valve: Following the manufacturer's instructions, carefully remove
the suspected check valve from the pump head.

» Prepare a cleaning solution: Place the check valve in a small beaker containing HPLC-grade
methanol or isopropanol.[3]
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e Sonicate the check valve: Place the beaker in an ultrasonic bath and sonicate for 5-10

minutes. Note: Prolonged sonication can potentially damage the delicate check valve

components.[9]

» Rinse thoroughly: After sonication, rinse the check valve thoroughly with fresh, clean

methanol or isopropanol.

e Dry the check valve: Use a gentle stream of clean, oil-free nitrogen or air to dry the check

valve completely before reinstallation.

o Reinstall and test: Carefully reinstall the check valve according to the manufacturer's

instructions and test the pump performance.

Data Summary

Troubleshooting
Method

Description

Reported
Effectiveness

Key
Considerations

Solvent Flushing

Flushing the pump
with alternative
solvents like
isopropanol or

methanol.

Often effective for

minor sticking issues.

[7](8]

A good first-line

troubleshooting step.

Sonication

Ultrasonic cleaning of
the removed check
valve in a suitable

solvent.

Highly effective for
removing stubborn

residues.[3]

Risk of damaging the
check valve with

excessive sonication.

[9]

Switching to Ceramic
Check Valves

Replacing standard
ruby/sapphire check
valves with ceramic

alternatives.

Recommended for
long-term prevention
when using high
concentrations of
acetonitrile.[1][7][10]

A hardware upgrade
that can prevent future

issues.

Adding Water to
Acetonitrile

Maintaining a small
percentage (e.g., 5%)
of water in the
acetonitrile mobile

phase.

Can help prevent the

sticking phenomenon.

[1]

May not be suitable
for all applications
(e.g., normal phase

chromatography).
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Preventative Measures

To minimize the occurrence of sticky check valves when using acetonitrile, consider the
following preventative measures:

Use high-quality solvents: Always use HPLC-grade acetonitrile and other mobile phase
components.[6]

 Filter your mobile phases: Use a 0.45 um or smaller filter to remove any particulate matter
from your mobile phases before use.

e Proper pump shutdown: When shutting down the HPLC system for an extended period, flush
the pump and lines with a storage solvent like isopropanol or a methanol/water mixture to
prevent the drying of salts and the formation of residues.[6]

» Regular preventative maintenance: Adhere to a regular maintenance schedule for your
HPLC system, including the inspection and cleaning of check valves.

» Avoid buffer precipitation: When using buffered mobile phases with high concentrations of
acetonitrile, be mindful of the buffer's solubility to prevent precipitation, which can also
cause check valve failure.[7][8] It is recommended to keep buffer concentrations below 25
mM.[7]

Visual Troubleshooting Workflow
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l
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Action: Reinstall and Test Pump

;
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Caption: Troubleshooting workflow for sticky HPLC check valves.
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Logical Relationship of Causes and Solutions

Potential Causes

Acetonitrile Residue Formation Buffer Precipitation Particulate Contamination
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Troubleshhotifg Solution J
Y

v

Replace Check Valve Sonication le— Preventative Measures L Solvent Flushing

v

Use of ceramic valves to prevent recurrence Vigorous cleaning of removed parts P Regular flushing and solvent filtering [ Dissolves residues and dislodges particles

Click to download full resolution via product page

Caption: Relationship between causes of sticky check valves and their solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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